Cas no 1804883-10-0 (4,5-Dichloro-2-(difluoromethoxy)benzotrifluoride)
1804883-10-0 structure
Product Name:4,5-Dichloro-2-(difluoromethoxy)benzotrifluoride
CAS No:1804883-10-0
MF:C8H3Cl2F5O
MW:281.006838083267
CID:4706417
Update Time:2023-08-15
4,5-Dichloro-2-(difluoromethoxy)benzotrifluoride Chemical and Physical Properties
Names and Identifiers
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- 4,5-Dichloro-2-(difluoromethoxy)benzotrifluoride
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- Inchi： 1S/C8H3Cl2F5O/c9-4-1-3(8(13,14)15)6(2-5(4)10)16-7(11)12/h1-2,7H
- InChI Key： KFLBUZPKKRBZCT-UHFFFAOYSA-N
- SMILES： ClC1C(=CC(=C(C(F)(F)F)C=1)OC(F)F)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 235
- Topological Polar Surface Area: 9.2
4,5-Dichloro-2-(difluoromethoxy)benzotrifluoride Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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